Cas no 308841-68-1 (2-phenylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 2-phenylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 308841-68-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4645116
• PubChem ID: 54758974
• Update Time: 2025-11-06

2-phenylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Proline, 2-phenyl-, hydrochloride
• 2-phenylpyrrolidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C11H13NO2/c13-10(14)11(7-4-8-12-11)9-5-2-1-3-6-9/h1-3,5-6,12H,4,7-8H2,(H,13,14)/t11-/m1/s1
• InChI Key： CQAXKUDMMFGQDY-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@]1(C2=CC=CC=C2)CCCN1

Computed Properties

• Exact Mass: 227.071
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Additional information on 2-phenylpyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Analysis of 2-Phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 308841-68-1): Properties, Applications, and Industry Insights

2-Phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 308841-68-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This white to off-white crystalline powder belongs to the class of pyrrolidine derivatives, featuring a phenyl group at the 2-position and a carboxylic acid moiety, making it a valuable building block in drug discovery. The hydrochloride salt form enhances its solubility and stability, crucial for formulation development.

Recent studies highlight the compound's potential as a chiral intermediate in asymmetric synthesis, particularly for CNS-active pharmaceuticals. Its structural similarity to proline analogs has sparked interest in developing novel enzyme inhibitors and neurotransmitter modulators. Researchers are investigating its role in creating GPCR-targeting compounds, aligning with current trends in precision medicine and personalized therapeutics.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry. Its rigid pyrrolidine scaffold and aromatic system enable unique spatial arrangements that influence molecular recognition processes. Analytical techniques like HPLC purity testing and X-ray crystallography confirm its high stereochemical purity (>98% ee), meeting stringent requirements for pharmaceutical intermediates.

In synthetic applications, 308841-68-1 serves as a versatile precursor for N-heterocyclic compounds. Its reactivity allows for selective modifications at the carboxylic acid or amine groups, enabling diverse derivatization strategies. Recent patent literature describes its incorporation into biodegradable polymers with potential medical device applications, addressing sustainability concerns in healthcare materials.

Quality control protocols for 2-phenylpyrrolidine-2-carboxylic acid HCl emphasize strict residual solvent limits and heavy metal content compliance. Advanced characterization methods including LC-MS and NMR spectroscopy ensure batch-to-batch consistency. Storage recommendations typically specify 2-8°C under inert atmosphere to maintain stability, with shelf-life studies demonstrating excellent longevity under proper conditions.

The market for such fine chemicals reflects growing demand from contract research organizations (CROs) and generic drug manufacturers. Industry reports indicate increasing procurement of 308841-68-1 for developing bioactive small molecules, particularly in neurological and metabolic disorder research. This aligns with global healthcare priorities addressing aging populations and neurodegenerative diseases.

From a regulatory perspective, GMP-compliant synthesis routes have been developed to meet ICH guidelines for pharmaceutical ingredients. The compound's ADME profile and toxicological data are being systematically evaluated to support potential clinical translation. These developments position 2-phenylpyrrolidine-2-carboxylic acid hydrochloride as a promising candidate for next-generation therapeutic development pipelines.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and molecular glues, cutting-edge modalities in targeted protein degradation. Researchers are exploring its utility in fluorescent probes for biological imaging and as a scaffold for metal-chelating agents in diagnostic applications. These diverse applications underscore the compound's versatility across multiple scientific disciplines.

Supply chain considerations for CAS 308841-68-1 emphasize reliable sourcing from ISO-certified manufacturers with documented quality assurance processes. Technical specifications typically include detailed certificates of analysis covering purity, chiral purity, and physicochemical properties. Current market intelligence suggests stable availability with projected capacity expansions to meet growing research demand.

Future research directions may explore the compound's potential in bioconjugation chemistry and peptide mimetics development. Computational modeling studies are investigating its pharmacophore features to optimize interactions with biological targets. As synthetic methodologies advance, 2-phenylpyrrolidine-2-carboxylic acid hydrochloride continues to offer new opportunities for innovation in medicinal chemistry and materials science.